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Compound of Interest

Compound Name: Antibacterial agent 99

Cat. No.: B12411955 Get Quote

In-depth Technical Guide: Antibacterial Agent 99
CAS Number: 2452306-13-5 Molecular Formula: C₂₇H₂₇BrN₂

This document provides a comprehensive overview of "Antibacterial agent 99," a compound

identified by the CAS number 2452306-13-5 and the molecular formula C₂₇H₂₇BrN₂. The

available information primarily characterizes it as a potent antibacterial and antifungal agent.

Core Compound Information
"Antibacterial agent 99" is a chemical entity offered by several suppliers for research

purposes. While detailed primary research literature on its development and mechanism of

action is not readily available in public databases, its fundamental chemical and biological

properties have been outlined.

Property Value Source

CAS Number 2452306-13-5 MedChemExpress, TargetMol

Molecular Formula C₂₇H₂₇BrN₂ MedChemExpress

Molecular Weight 459.42 MedChemExpress

Biological Activity
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"Antibacterial agent 99" is described as a potent antibacterial agent.[1] It has also been noted

to exhibit antifungal properties. A key characteristic highlighted by suppliers is its lack of

hemolytic activity, suggesting a degree of selectivity towards microbial cells over mammalian

red blood cells.[1] However, without access to the primary scientific literature, a detailed

quantitative analysis of its antibacterial spectrum (e.g., Minimum Inhibitory Concentrations

against various bacterial strains) cannot be provided.

Experimental Protocols & Signaling Pathways
A thorough search of scientific and patent databases did not yield specific, reproducible

experimental protocols for the synthesis or biological evaluation of the compound with CAS

number 2452306-13-5. Similarly, information regarding its mechanism of action and any

associated cellular signaling pathways is not publicly documented. Therefore, the creation of

detailed experimental methodologies and signaling pathway diagrams is not possible at this

time.

The absence of this information suggests that "Antibacterial agent 99" may be a relatively

new compound, a commercial product not yet extensively described in peer-reviewed literature,

or a compound described in literature under a different, currently unlinked identifier. Further

investigation would be required, potentially through direct contact with the suppliers, to obtain

more in-depth technical data.

Logical Relationship Diagram
While a detailed signaling pathway cannot be constructed, a logical workflow for the preliminary

assessment of a novel antibacterial compound like "Antibacterial agent 99" can be visualized.

This diagram outlines the typical progression from initial identification to basic characterization.
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Figure 1. General Workflow for Antibacterial Agent Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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